2-Chloro-N-(4-chloro-2-iodophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Chloro-N-(4-chloro-2-iodophenyl)acetamide” is a chemical compound with the CAS Number: 1701902-71-7 . Its molecular weight is 329.95 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the Inchi Code: 1S/C8H6Cl2INO/c9-4-8(13)12-7-2-1-5(10)3-6(7)11/h1-3H,4H2,(H,12,13) .Scientific Research Applications
Crystal Structure Analysis
2-Chloro-N-(4-chloro-2-iodophenyl)acetamide exhibits distinct crystal structures due to specific interactions like hydrogen bonds and arene interactions. For instance, 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide forms twofold interwoven sheets through a combination of hydrogen bonds and arene interactions (Narayana, Yathirajan, Rathore, & Glidewell, 2016).
Conformational Studies
The molecule's conformational attributes have been studied, revealing the orientation of its N—H bonds and their relationship to various substituents, affecting its geometric parameters. These studies are crucial in understanding the compound's potential applications (Gowda, Svoboda, Foro, Dou, & Fuess, 2007).
Nonlinear Optical Properties
Investigations into the nonlinear optical properties of derivatives of this compound have been conducted. This research is significant for potential applications in photonic devices like optical switches and modulators (Castro et al., 2017).
Antibacterial Potential
A specific derivative, 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide, has shown potential against Klebsiella pneumoniae, a pathogenic bacterium. The presence of the chloro atom in this compound enhances its antibacterial effectiveness, making it a candidate for future antibacterial drug development (Cordeiro et al., 2020).
Pharmacokinetics and Cytotoxicity
The pharmacokinetic profile and cytotoxicity of certain derivatives have been analyzed. Such studies are essential in assessing the viability of these compounds as therapeutic agents (Coleman, Linderman, Hodgson, & Rose, 2000).
Radioisotope Labeling
Research includes the synthesis of radiolabeled derivatives for imaging studies, like [phenyl-4-3H]acetochlor. This application is significant for studies on metabolism and the mode of action of such compounds (Latli & Casida, 1995).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-N-(4-chloro-2-iodophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2INO/c9-4-8(13)12-7-2-1-5(10)3-6(7)11/h1-3H,4H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGHGAAUPFPSZEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)I)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2INO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.95 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.